Cas no 2640865-74-1 (2-Methyl-3-[4-(pyrimidin-4-yl)piperazin-1-yl]quinoxaline)
2-Methyl-3-[4-(pyrimidin-4-yl)piperazin-1-yl]quinoxaline Chemical and Physical Properties
Names and Identifiers
-
- AKOS040709598
- F6619-5589
- 2640865-74-1
- 2-methyl-3-[4-(pyrimidin-4-yl)piperazin-1-yl]quinoxaline
- 2-Methyl-3-[4-(pyrimidin-4-yl)piperazin-1-yl]quinoxaline
-
- Inchi: 1S/C17H18N6/c1-13-17(21-15-5-3-2-4-14(15)20-13)23-10-8-22(9-11-23)16-6-7-18-12-19-16/h2-7,12H,8-11H2,1H3
- InChI Key: GTSRXBOPVWKQJM-UHFFFAOYSA-N
- SMILES: N1(C2C(C)=NC3C=CC=CC=3N=2)CCN(C2C=CN=CN=2)CC1
Computed Properties
- Exact Mass: 306.15929460g/mol
- Monoisotopic Mass: 306.15929460g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 58Ų
2-Methyl-3-[4-(pyrimidin-4-yl)piperazin-1-yl]quinoxaline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6619-5589-2μmol |
2-methyl-3-[4-(pyrimidin-4-yl)piperazin-1-yl]quinoxaline |
2640865-74-1 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6619-5589-5μmol |
2-methyl-3-[4-(pyrimidin-4-yl)piperazin-1-yl]quinoxaline |
2640865-74-1 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6619-5589-10μmol |
2-methyl-3-[4-(pyrimidin-4-yl)piperazin-1-yl]quinoxaline |
2640865-74-1 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6619-5589-20μmol |
2-methyl-3-[4-(pyrimidin-4-yl)piperazin-1-yl]quinoxaline |
2640865-74-1 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6619-5589-1mg |
2-methyl-3-[4-(pyrimidin-4-yl)piperazin-1-yl]quinoxaline |
2640865-74-1 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6619-5589-2mg |
2-methyl-3-[4-(pyrimidin-4-yl)piperazin-1-yl]quinoxaline |
2640865-74-1 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6619-5589-3mg |
2-methyl-3-[4-(pyrimidin-4-yl)piperazin-1-yl]quinoxaline |
2640865-74-1 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6619-5589-4mg |
2-methyl-3-[4-(pyrimidin-4-yl)piperazin-1-yl]quinoxaline |
2640865-74-1 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6619-5589-5mg |
2-methyl-3-[4-(pyrimidin-4-yl)piperazin-1-yl]quinoxaline |
2640865-74-1 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6619-5589-10mg |
2-methyl-3-[4-(pyrimidin-4-yl)piperazin-1-yl]quinoxaline |
2640865-74-1 | 10mg |
$118.5 | 2023-09-07 |
2-Methyl-3-[4-(pyrimidin-4-yl)piperazin-1-yl]quinoxaline Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 2-Methyl-3-[4-(pyrimidin-4-yl)piperazin-1-yl]quinoxaline
Comprehensive Overview of 2-Methyl-3-[4-(pyrimidin-4-yl)piperazin-1-yl]quinoxaline (CAS No. 2640865-74-1): Structure, Applications, and Research Insights
The compound 2-Methyl-3-[4-(pyrimidin-4-yl)piperazin-1-yl]quinoxaline (CAS No. 2640865-74-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structural features, combining a quinoxaline core with a pyrimidine-substituted piperazine moiety, make it a versatile scaffold for drug discovery and functional material design. Researchers are particularly interested in its potential as a kinase inhibitor or modulator of biological pathways, aligning with current trends in targeted therapy development.
In recent years, the demand for small-molecule modulators and heterocyclic compounds has surged, driven by advancements in precision medicine and high-throughput screening technologies. The 2-methylquinoxaline derivative's structure offers opportunities for structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry. Its piperazine-pyrimidine side chain is particularly noteworthy, as similar motifs appear in FDA-approved drugs for neurological and metabolic disorders, making this compound a candidate for drug repurposing research.
From a synthetic chemistry perspective, the preparation of CAS 2640865-74-1 involves multi-step organic transformations, including N-alkylation and cross-coupling reactions, which are frequently searched topics in academic databases. The compound's solubility profile and stability under physiological conditions are critical parameters being investigated, as these properties directly impact its potential bioavailability and formulation development – key concerns in current pharma research.
The quinoxaline-piperazine hybrid structure also shows promise in materials science, particularly in the development of organic semiconductors and fluorescent probes. This aligns with growing interest in functional organic materials for optoelectronic applications. Computational studies of its electronic properties and molecular interactions are active areas of investigation, responding to the increasing integration of AI in molecular design – a trending search term in scientific literature.
Quality control and analytical characterization of 2-Methyl-3-[4-(pyrimidin-4-yl)piperazin-1-yl]quinoxaline typically involve advanced techniques such as HPLC-MS and NMR spectroscopy, which are essential for verifying the compound's purity and structure. The growing emphasis on quality-by-design (QbD) approaches in chemical manufacturing has increased searches related to analytical method development for such specialized compounds.
While not currently approved for therapeutic use, the pharmacological profile of this quinoxaline derivative is being explored in various in vitro and in vivo models. Its potential interactions with enzyme targets and receptor systems are subjects of ongoing research, particularly in the context of signal transduction pathways – a consistently high-interest area in cell biology research.
The compound's intellectual property landscape and patent status are also important considerations for researchers and developers. With increasing searches for chemical patent analysis tools, understanding the proprietary aspects of CAS 2640865-74-1 becomes crucial for commercial applications while avoiding infringement issues.
Environmental and green chemistry aspects of synthesizing this compound are gaining attention, reflecting broader trends toward sustainable chemical processes. Researchers are investigating catalytic methods and atom-economical routes for its production, addressing the pharmaceutical industry's push for greener synthesis protocols.
In summary, 2-Methyl-3-[4-(pyrimidin-4-yl)piperazin-1-yl]quinoxaline represents an intriguing case study at the intersection of medicinal chemistry, materials science, and process development. Its multifaceted applications and research potential continue to drive scientific inquiry, making it a compound of significant interest across multiple disciplines.
2640865-74-1 (2-Methyl-3-[4-(pyrimidin-4-yl)piperazin-1-yl]quinoxaline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)